Cas no 1190316-55-2 (5,7-Dimethylbenzothiazole)
5,7-Dimethylbenzothiazole structure
Product Name:5,7-Dimethylbenzothiazole
CAS No:1190316-55-2
MF:C9H9NS
MW:163.239460706711
CID:4562236
PubChem ID:53412918
Update Time:2024-03-01
5,7-Dimethylbenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dimethylbenzothiazole
- 5,7-Dimethylbenzo[d]thiazole, 97%
- Benzothiazole, 5,7-dimethyl-
-
- Inchi： 1S/C9H9NS/c1-6-3-7(2)9-8(4-6)10-5-11-9/h3-5H,1-2H3
- InChI Key： POEQSHVZCCZCGJ-UHFFFAOYSA-N
- SMILES： S1C2=C(C)C=C(C)C=C2N=C1
Computed Properties
- Exact Mass: 163.04557046g/mol
- Monoisotopic Mass: 163.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.1Ų
5,7-Dimethylbenzothiazole Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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